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Compound of Interest

Compound Name: Phenyl acrylate

Cat. No.: B1345186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties of

phenyl acrylate, a versatile aromatic monomer. The information is curated for researchers,

scientists, and professionals in drug development and polymer chemistry, with a focus on

delivering precise data and actionable experimental protocols.

Core Properties of Phenyl Acrylate
Phenyl acrylate is a colorless to light yellow liquid that serves as a valuable building block in

the synthesis of specialty polymers. Its phenyl group imparts notable characteristics such as

enhanced UV absorption, increased rigidity, improved thermal stability, and greater

hydrophobicity to the resulting polymers.[1][2] These properties make it a monomer of interest

in the formulation of advanced coatings, high-performance adhesives, optical polymers with a

high refractive index, and robust resins and composites.[1][2]

Physicochemical Properties
The fundamental physicochemical properties of phenyl acrylate are summarized in the table

below, providing a quick reference for experimental and theoretical applications.
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Property Value Unit Source(s)

Molecular Formula C₉H₈O₂ [3]

Molecular Weight 148.16 g/mol [3]

Density 1.076 g/cm³ [4]

Boiling Point 89 - 90 °C at 12 mmHg [4]

Melting Point

(Predicted)
-1.80 °C [4]

Refractive Index 1.518 - 1.521 at 20°C [2]

Flash Point 88 °C

Solubility

Insoluble in water.

Soluble in ketones,

esters, and aromatic

hydrocarbons.

[4]

Spectroscopic Data
The following table summarizes key spectroscopic data for phenyl acrylate, which is crucial for

its identification and characterization.

Spectroscopy Data Highlights

¹H NMR Spectra available for review.

¹³C NMR Spectra available for review.[5]

Infrared (IR)

The spectrum is dominated by the characteristic

peaks of the ester group, including the C=O

stretch (around 1730 cm⁻¹), C-C-O stretch, and

O-C-C stretch.[6]

Mass Spectrometry Molecular Ion Peak (M⁺): m/z = 148.[3]

Synthesis and Polymerization Protocols
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Detailed methodologies for the synthesis and polymerization of phenyl acrylate are essential

for its practical application in research and development.

Synthesis of Phenyl Acrylate
While a specific detailed protocol for the direct synthesis of phenyl acrylate was not found in

the provided search results, a general procedure can be adapted from the synthesis of similar

compounds like phenyl methacrylate.[7] The following is a representative protocol for the

esterification reaction to produce phenyl acrylate.

Reaction: Acryloyl chloride reacts with phenol in the presence of a base to yield phenyl
acrylate.

Materials:

Acryloyl chloride

Phenol

Triethylamine

Anhydrous dichloromethane

Dilute hydrochloric acid

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve phenol (1.0 equivalent) in

anhydrous dichloromethane.

Cool the solution in an ice bath.

Slowly add acryloyl chloride (1.1 equivalents) to the solution.

Add triethylamine (1.2 equivalents) dropwise to the reaction mixture.
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Allow the reaction to warm to room temperature and stir for 12 hours.

Monitor the reaction progress using thin-layer chromatography.

Upon completion, transfer the reaction mixture to a separatory funnel.

Wash the organic layer with dilute hydrochloric acid to remove excess triethylamine.

Wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.

Wash with brine and dry the organic layer over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure to obtain the crude

product.

Purify the crude phenyl acrylate by vacuum distillation or column chromatography.

Reversible Addition-Fragmentation Chain-transfer
(RAFT) Polymerization of Phenyl Acrylate
RAFT polymerization is a controlled radical polymerization technique that can be used to

synthesize well-defined polymers of phenyl acrylate.[3] The following is a typical protocol for

the RAFT aqueous emulsion polymerization of phenyl acrylate.[3]

Materials:

Phenyl acrylate (PhA) monomer

Poly(dimethyl acrylamide) (PDMAC) macro-chain transfer agent (macro-CTA)

Initiator (e.g., a water-soluble azo initiator like VA-044)

Deionized water

Procedure:

In a Schlenk flask, dissolve the PDMAC macro-CTA in deionized water.
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Add the phenyl acrylate monomer to the solution.

Add the initiator to the reaction mixture.

Seal the flask and deoxygenate the solution by purging with an inert gas (e.g., nitrogen or

argon) for 30 minutes while cooling in an ice bath.

Immerse the flask in a preheated oil bath at the desired reaction temperature (e.g., 70°C).

Allow the polymerization to proceed for the desired time to achieve high monomer

conversion.

Quench the polymerization by cooling the reaction mixture to room temperature and

exposing it to air.

Characterize the resulting polymer for its molecular weight and dispersity using techniques

like gel permeation chromatography (GPC).

Visualizing Experimental Workflows
Diagrams are crucial for understanding the logical flow of experimental processes. Below are

Graphviz diagrams illustrating the synthesis and polymerization workflows.
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Caption: Workflow for the synthesis of phenyl acrylate via esterification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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